Cas no 1214366-40-1 (3-(2-Fluorophenyl)-6-hydroxypicolinic acid)

• Product Name: 3-(2-Fluorophenyl)-6-hydroxypicolinic acid
• CAS No: 1214366-40-1
• MF: C₁₂H₈FNO₃
• MW: 233.195226669312
• CID: 4914121
• Update Time: 2025-10-28

3-(2-Fluorophenyl)-6-hydroxypicolinic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluorophenyl)-6-hydroxypicolinic acid
• 3-(2-Fluorophenyl)-6-hydroxypicolinic acid

• Inchi： 1S/C12H8FNO3/c13-9-4-2-1-3-7(9)8-5-6-10(15)14-11(8)12(16)17/h1-6H,(H,14,15)(H,16,17)
• InChI Key： FFRDSGJQSKJPHS-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=CC(NC=1C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 414
• XLogP3: 1.2
• Topological Polar Surface Area: 66.4

Additional information on 3-(2-Fluorophenyl)-6-hydroxypicolinic acid

3-(2-Fluorophenyl)-6-hydroxypicolinic acid: A Comprehensive Overview

The compound 3-(2-Fluorophenyl)-6-hydroxypicolinic acid (CAS No: 1214366-40-1) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a fluorophenyl group with a hydroxypicolinic acid moiety, making it a versatile building block for various applications.

Hydroxypicolinic acid is a derivative of picolinic acid, which is known for its ability to chelate metal ions, particularly zinc and iron. The addition of the 2-fluorophenyl group introduces electronic and steric effects that enhance the compound's bioavailability and stability. Recent studies have demonstrated that 3-(2-Fluorophenyl)-6-hydroxypicolinic acid exhibits potent antioxidant properties, making it a promising candidate for use in anti-inflammatory and neuroprotective therapies.

One of the most exciting developments involving this compound is its application in drug delivery systems. Researchers have explored the use of 3-(2-Fluorophenyl)-6-hydroxypicolinic acid as a ligand in metallo-drug conjugates, where its ability to coordinate with metal ions facilitates targeted drug delivery to specific tissues. This approach has shown particular promise in the treatment of cancers, where precise targeting can minimize side effects and improve therapeutic outcomes.

In addition to its medicinal applications, 3-(2-Fluorophenyl)-6-hydroxypicolinic acid has also been investigated for its potential in materials science. Its chelating properties make it an ideal candidate for use in coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies, underscoring the compound's versatility across multiple disciplines.

Recent advancements in synthetic methodology have enabled the efficient synthesis of 3-(2-Fluorophenyl)-6-hydroxypicolinic acid through environmentally friendly routes. Green chemistry approaches, such as microwave-assisted synthesis and enzymatic catalysis, have been employed to reduce waste and improve yields. These methods not only enhance the sustainability of production but also pave the way for large-scale manufacturing of this compound.

The pharmacokinetic profile of 3-(2-Fluorophenyl)-6-hydroxypicolinic acid has been extensively studied, revealing favorable absorption and distribution characteristics. Preclinical studies indicate that the compound achieves high concentrations in target tissues while maintaining low toxicity levels, which is critical for its potential use as a therapeutic agent.

Moreover, computational studies have provided valuable insights into the molecular interactions of 3-(2-Fluorophenyl)-6-hydroxypicolinic acid with biological targets. Docking simulations have identified key residues responsible for binding affinity, guiding further optimization efforts to enhance efficacy and selectivity.

In conclusion, 3-(2-Fluorophenyl)-6-hydroxypicolinic acid (CAS No: 1214366-40-1) stands at the forefront of chemical innovation, offering diverse applications across medicine and materials science. As research continues to uncover its full potential, this compound is poised to make significant contributions to both scientific advancement and clinical practice.